Cas no 5159-04-6 (1H-INDOLE-3-ACETIC ACID, 4-(TRIFLUOROMETHYL)-, METHYL ESTER)

• Product name: 1H-INDOLE-3-ACETIC ACID, 4-(TRIFLUOROMETHYL)-, METHYL ESTER
• CAS No: 5159-04-6
• MF: C₁₂H₁₀F₃NO₂
• MW: 257.208513736725
• CID: 3227013
• PubChem ID: 76852384

1H-INDOLE-3-ACETIC ACID, 4-(TRIFLUOROMETHYL)-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-INDOLE-3-ACETIC ACID, 4-(TRIFLUOROMETHYL)-, METHYL ESTER
• 1h-indole-3-acetic acid,4-(trifluoromethyl)-,methyl ester
• 5159-04-6
• NVBACIDJEUMGLK-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H10F3NO2/c1-18-10(17)5-7-6-16-9-4-2-3-8(11(7)9)12(13,14)15/h2-4,6,16H,5H2,1H3
• InChI Key： NVBACIDJEUMGLK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 257.06636305Da
• Monoisotopic Mass: 257.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1Ų